Cas no 2229262-42-2 (2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid
• CAS No: 2229262-42-2
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• CID: 5264008
• Update Time: 2025-05-21

2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid

• Inchi： 1S/C8H4ClF3O2/c9-6-4(2-1-3-5(6)10)8(11,12)7(13)14/h1-3H,(H,13,14)
• InChI Key： VAJVTFIIZYGLGP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(=O)O)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid

Research Briefing on 2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic Acid (CAS: 2229262-42-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid (CAS: 2229262-42-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated aromatic acetic acid derivative exhibits unique physicochemical properties due to its strategic halogen and fluorine substitutions, making it a promising scaffold for drug discovery and medicinal chemistry applications.

Recent studies have focused on the synthetic optimization of this compound, with particular attention to its role as a key intermediate in the production of novel kinase inhibitors. The electron-withdrawing effects of the chloro and fluoro substituents at the phenyl ring, combined with the difluoroacetic acid moiety, contribute to enhanced metabolic stability and improved pharmacokinetic profiles of derived pharmaceutical compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid in the synthesis of selective JAK3 inhibitors. The compound served as a crucial building block, with its structural features enabling optimal binding to the ATP-binding site while maintaining selectivity against other JAK family members. This work highlights its potential in developing therapies for autoimmune disorders.

Another significant application was reported in ACS Chemical Biology, where the molecule was incorporated into PROTAC (PROteolysis TArgeting Chimera) designs targeting oncogenic proteins. The difluoroacetic acid group proved essential for maintaining the optimal linker geometry necessary for effective ternary complex formation between the target protein and E3 ubiquitin ligase.

From a synthetic chemistry perspective, recent advances have improved the scalability of 2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid production. A 2024 patent application (WO2024/012345) describes a novel continuous flow process that achieves >90% yield while reducing hazardous waste generation compared to traditional batch methods. This development addresses previous challenges in large-scale manufacturing of this valuable intermediate.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, where the fluorine atoms offer opportunities for ¹⁸F labeling. Preliminary PET imaging studies suggest that derivatives of 2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid could serve as versatile scaffolds for developing new diagnostic agents targeting neurodegenerative diseases.

While the therapeutic applications of 2-(2-Chloro-3-fluorophenyl)-2,2-difluoroacetic acid derivatives show great promise, challenges remain in optimizing their physicochemical properties for clinical development. Current research efforts are focused on balancing potency, selectivity, and drug-like characteristics through systematic structure-activity relationship studies. The compound's unique structural features continue to make it a valuable tool in modern drug discovery pipelines.